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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the inter-laboratory comparison of sodium
hydroxide (NaOH) solution standardization, a critical process for ensuring accuracy and
consistency in chemical analysis. Due to its hygroscopic nature and reactivity with atmospheric
carbon dioxide, the exact concentration of a prepared NaOH solution can be uncertain and
change over time.[1][2] Standardization against a primary standard is therefore essential for
reliable and reproducible results in applications such as titrations and other quantitative assays.

[3]14]

An inter-laboratory comparison, also known as a proficiency test, is a valuable method for
evaluating the performance of different laboratories in carrying out this standardization. By
comparing the results obtained by multiple laboratories on a homogenous sample, it is possible
to assess the reproducibility of the standardization method and identify potential sources of
error or bias.

Data Presentation: Inter-laboratory Standardization of a
~0.1 M NaOH Solution

The following table summarizes hypothetical data from an inter-laboratory study designed to
determine the concentration of a sodium hydroxide solution. Ten laboratories participated in the
study, each performing three replicate titrations using potassium hydrogen phthalate (KHP) as
the primary standard.
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. . . Standard

Replicate 1 Replicate 2 Replicate 3 L.
Laboratory Mean (M) Deviation

(M) (M) (M)

(M)

Lab 1 0.1002 0.1001 0.1003 0.1002 0.0001
Lab 2 0.0998 0.0999 0.0997 0.0998 0.0001
Lab 3 0.1005 0.1006 0.1004 0.1005 0.0001
Lab 4 0.1010 0.1008 0.1009 0.1009 0.0001
Lab 5 0.0995 0.0996 0.0995 0.0995 0.0001
Lab 6 0.1003 0.1001 0.1002 0.1002 0.0001
Lab 7 0.1012 0.1013 0.1011 0.1012 0.0001
Lab 8 0.0999 0.1000 0.0998 0.0999 0.0001
Lab 9 0.1007 0.1006 0.1008 0.1007 0.0001
Lab 10 0.1000 0.1001 0.1000 0.1000 0.0001

Summary Statistics of the Inter-laboratory Comparison

Statistic Value (M)
Overall Mean 0.1003
Overall Standard Deviation 0.0005
Repeatability Standard Deviation (sr) 0.0001
Reproducibility Standard Deviation (sR) 0.0005

Experimental Protocols

The following is a detailed methodology for the standardization of a sodium hydroxide solution
using potassium hydrogen phthalate (KHP) as the primary standard. This protocol is
representative of the methods used in the inter-laboratory comparison.
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Preparation of ~0.1 M Sodium Hydroxide Solution

Boil and Cool Deionized Water: To minimize dissolved carbon dioxide, boil approximately 1 L
of deionized water for 5-10 minutes. Allow it to cool to room temperature, protecting it from
atmospheric CO2 exposure (e.g., with a loose-fitting stopper).

Weigh Sodium Hydroxide: As NaOH is hygroscopic, it should be weighed rapidly.[2][4] Weigh
approximately 4.0 g of solid NaOH pellets.

Dissolve NaOH: Carefully add the NaOH pellets to a 1 L volumetric flask containing about
500 mL of the boiled, cooled deionized water. Swirl gently to dissolve.

Dilute to Volume: Once the NaOH has completely dissolved and the solution has cooled to
room temperature, dilute to the 1 L mark with the boiled, cooled deionized water. Stopper the
flask and invert it several times to ensure the solution is homogeneous.

Storage: Store the NaOH solution in a well-sealed, chemically resistant bottle (e.g.,
polyethylene) to protect it from atmospheric CO?2.

Standardization with Potassium Hydrogen Phthalate
(KHP)

Potassium hydrogen phthalate (KHCsH40Oa4) is a commonly used primary standard for acid-

base titrations due to its high purity, stability, and non-hygroscopic nature.[2]

Dry the Primary Standard: Dry a sample of analytical grade KHP at 110-120°C for at least 2
hours and cool in a desiccator.

Weigh KHP Samples: Accurately weigh three separate portions of the dried KHP, each
between 0.4 g and 0.6 g, into 250 mL Erlenmeyer flasks.[4] Record the exact mass of each
sample to four decimal places.

Dissolve KHP: To each flask, add approximately 50 mL of deionized water and swirl to
dissolve the KHP completely.

Add Indicator: Add 2-3 drops of phenolphthalein indicator to each flask.
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» Prepare the Burette: Rinse a 50 mL burette with a small amount of the ~0.1 M NaOH solution
and then fill the burette with the solution, ensuring there are no air bubbles in the tip. Record
the initial volume to the nearest 0.01 mL.

 Titrate: Slowly add the NaOH solution from the burette to the KHP solution in the Erlenmeyer

flask while continuously swirling the flask.

o Endpoint Determination: The endpoint is reached when the first faint but persistent pink color
appears.[5] This color should persist for at least 30 seconds. Record the final volume from
the burette to the nearest 0.01 mL.

o Repeat: Repeat the titration with the other two KHP samples. The volumes of NaOH used for
the three titrations should agree within a reasonable precision (e.g., £0.1 mL).

Calculation of Sodium Hydroxide Concentration

The molarity of the NaOH solution is calculated for each replicate using the following formula:
Molarity of NaOH = (mass of KHP (g)) / (molar mass of KHP ( g/mol ) * volume of NaOH (L))

The molar mass of KHP (KHCsH40a4) is 204.22 g/mol .

Mandatory Visualization

The following diagram illustrates the workflow of an inter-laboratory comparison for the
standardization of a sodium hydroxide solution.
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Caption: Workflow of an inter-laboratory comparison for NaOH standardization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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